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Compound of Interest

Compound Name: Pyraziflumid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the environmental safety profile of the newer
succinate dehydrogenase inhibitor (SDHI) fungicide, Pyraziflumid, with other established
SDHIs. The information is compiled from regulatory assessments and scientific literature to
offer an objective overview supported by experimental data.

Executive Summary

Pyraziflumid, a novel pyrazine-carboxamide fungicide, exhibits a distinct environmental safety
profile characterized by high persistence in soil and aquatic systems, low potential for
bioaccumulation, and variable toxicity to non-target organisms. When compared to other widely
used SDHIs such as Bixafen, Boscalid, Fluxapyroxad, Isopyrazam, Penthiopyrad, and
Sedaxane, Pyraziflumid's profile presents a complex picture for environmental risk
assessment. While its toxicity to some aquatic organisms is notable, it appears to have a lower
acute risk to honeybees compared to some other SDHIs. This guide presents a data-driven
comparison of key environmental fate and ecotoxicity parameters to aid in the informed
assessment of these fungicides.

Data Presentation
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The following tables summarize the key quantitative data for the environmental fate and
ecotoxicity of Pyraziflumid and other selected SDHI fungicides.

Table 1: Environmental Fate of Pyraziflumid and Other
SDHIs

Soil Aerobic ] ) ]
o ) ] Aquatic System  Soil Adsorption
Fungicide Chemical Class  Metabolism
DTso (days)? Koc (mL/g)3
DTso (days)*
. 318
) ) Pyrazine- )
Pyraziflumid ] 573 - 2399[1] (water/sediment)  635.1[1]
carboxamide
[1]
) Pyrazole- 313 (photolysis
Bixafen . 682 - 1254[2] _ 3168 - 4605[2]
carboxamide in water)[2]
) Pyridine- Stable to
Boscalid ] 108 - >1000]3] ] 277 - 356
carboxamide hydrolysis
Pyrazole- ) Stable to
Fluxapyroxad ] 387 (aerobic)[4] ) 931[4]
carboxamide hydrolysis[4]
Pyrazole-
Isopyrazam ) 82.2 - 141.7[5] - 1130 - 1780
carboxamide
] Pyrazole- ) Not readily
Penthiopyrad ] Persistent ] 656 - 906
carboxamide biodegradable[6]
Pyrazole- ) Persistent in
Sedaxane Persistent 1380 - 2110

carboxamide

water[7]

1DTso (Dissipation Time 50%) refers to the time it takes for 50% of the initial concentration of a
substance to dissipate. 2Aquatic system dissipation can include various processes like
hydrolysis, photolysis, and biodegradation in water and sediment. 3Koc (Organic Carbon-Water
Partition Coefficient) indicates the tendency of a chemical to adsorb to soil organic matter.
Higher values suggest lower mobility.
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Table 2: Aquatic Ecotoxicity of Pyraziflumid and Other
SDHIis

) Algae
] ] Aquatic Invertebrate ) ]
o Fish (Rainbow Trout) ) (Pseudokirchneriella
Fungicide (Daphnia magna) _
96-hr LCso (mg/L)* subcapitata) 72-hr

48-hr ECso (mg/L)>
ErCso (mg/L)®

Pyraziflumid >1.1 >1.2 0.88
Bixafen 0.037[2] 0.55[2] 0.15
Boscalid 2.7 5.3 3.75
Fluxapyroxad 0.52 6.99 1.1
Isopyrazam 0.07 0.38 0.12
Penthiopyrad 0.18 0.28 0.44
Sedaxane 0.51 3.7 0.15[7]

4LCso (Lethal Concentration 50%) is the concentration of a chemical that is lethal to 50% of the
test organisms. >ECso (Effective Concentration 50%) is the concentration of a chemical that
causes a specified effect in 50% of the test organisms (in this case, immobilization). ¢ErCso
(Growth Rate Inhibition Concentration 50%) is the concentration that inhibits the growth rate of
the algae by 50%.

Table 3: Terrestrial Ecotoxicity of Pyraziflumid and Other
SDHis
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Honeybee (Apis Honeybee (Apis Earthworm Earthworm
Fungicid mellifera) Acute  mellifera) Acute  (Eisenia fetida) (Eisenia fetida)
ungicide
S Contact 48-hr Oral 48-hr LDso  14-day LCso 56-day NOEC
LDso (u g/bee)” (U g/bee ) (mg/kg soil)® (mg/kg soil)1°
Pyraziflumid >100 >100 >500 100
Bixafen >40[2] >48.6[2] >500 2400[8]
Boscalid >100 >166 >500 27.8
Fluxapyroxad >100 >100 >500 11.2
Isopyrazam >100 >99 >500 250
Penthiopyrad >100 >100 >500 100
Sedaxane >100 26.5 >500 100

’LDso (Lethal Dose 50%) is the dose of a chemical that is lethal to 50% of the test organisms

upon contact. 8LDso (Lethal Dose 50%) is the dose of a chemical that is lethal to 50% of the

test organisms upon oral ingestion. °LCso (Lethal Concentration 50%) is the concentration of a
chemical in soil that is lethal to 50% of the earthworms. *°NOEC (No Observed Effect
Concentration) is the highest concentration of a chemical at which no statistically significant

adverse effects are observed in the test organisms.

Experimental Protocols

The environmental safety data presented in this guide are primarily generated following

standardized international guidelines, predominantly those established by the Organisation for

Economic Co-operation and Development (OECD). These protocols are designed to ensure

data quality, consistency, and comparability across different laboratories and regulatory bodies.

Below are summaries of the key experimental methodologies for the cited ecotoxicity tests.

Aquatic Toxicity Testing

o Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance

that is lethal to 50% of a test population of fish (LC50) over a 96-hour exposure period.[9][10]

[11] Typically, a cold water species like the Rainbow Trout (Oncorhynchus mykiss) is used.
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[10] Fish are exposed to a range of concentrations of the test substance in a static, semi-
static, or flow-through system.[10] Mortalities and any sublethal effects are recorded at 24,
48, 72, and 96 hours.[9]

e Daphnia sp., Acute Immobilisation Test (OECD 202): This 48-hour test assesses the acute
toxicity of a substance to the aquatic invertebrate Daphnia magna.[8][12][13][14] Young
daphnids (less than 24 hours old) are exposed to a series of concentrations of the test
substance.[8][14] The endpoint is immobilization, defined as the inability to swim within 15
seconds after gentle agitation.[12] Observations are made at 24 and 48 hours to determine
the EC50 value.[8][13]

o Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This 72-hour test
evaluates the effect of a substance on the growth of a primary producer, such as the green
alga Pseudokirchneriella subcapitata.[4][6][15][16][17] Exponentially growing algal cultures
are exposed to various concentrations of the test substance.[6][15] The inhibition of growth is
measured by changes in cell density over time, and the ErC50 is calculated.[4][16]

Terrestrial Toxicity Testing

e Honeybees, Acute Contact and Oral Toxicity Test (OECD 214 & 213): These laboratory tests
determine the acute toxicity of a substance to adult honeybees (Apis mellifera) through
contact and oral exposure, respectively.[18][19][20][21]

o Contact Test (OECD 214): A precise dose of the test substance is applied directly to the
thorax of anesthetized bees.[18][19]

o Oral Test (OECD 213): Bees are fed a sucrose solution containing a known concentration
of the test substance.[18][19] In both tests, mortality is recorded over 48 to 96 hours to
determine the LD50.[18][20][21]

o Earthworm, Reproduction Test (OECD 222): This chronic test assesses the sublethal effects
of a substance on earthworm (Eisenia fetida) reproduction.[1][10][22][23] Adult earthworms
are exposed to the test substance mixed into artificial soil for 28 days, during which mortality
and weight changes are monitored.[1] The worms are then removed, and the soil is
incubated for another 28 days to allow for the hatching of cocoons. The number of juvenile
worms is then counted to determine the effect on reproduction, from which a NOEC is
derived.[1][23]
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Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mode of action of SDHI fungicides and a typical workflow
for environmental risk assessment.

TCA Cycle

Complex Il (Succinate Dehydrogenase)

ATP Production

Electron Transport Chain

Click to download full resolution via product page

Caption: Mode of action of SDHI fungicides, inhibiting Complex Il of the mitochondrial electron
transport chain.
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Environmental Fate Studies Ecotoxicity Testing
(Degradation, Mobility) (LC50, LD50, NOEC)
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Caption: A simplified workflow for the environmental risk assessment of pesticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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